Cas no 2103437-70-1 (methyl 4-amino-4-(5-methyl-1H-pyrazol-3-yl)butanoate)

• Product Name: methyl 4-amino-4-(5-methyl-1H-pyrazol-3-yl)butanoate
• CAS No: 2103437-70-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6003477
• PubChem ID: 165828429
• Update Time: 2025-06-16

methyl 4-amino-4-(5-methyl-1H-pyrazol-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(5-methyl-1H-pyrazol-3-yl)butanoate
• EN300-1822303
• 2103437-70-1

• Inchi： 1S/C9H15N3O2/c1-6-5-8(12-11-6)7(10)3-4-9(13)14-2/h5,7H,3-4,10H2,1-2H3,(H,11,12)
• InChI Key： IZGCKLXFQBXSKW-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C=C(C)NN=1)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81Ų

Additional information on methyl 4-amino-4-(5-methyl-1H-pyrazol-3-yl)butanoate

Exploring the Potential of Methyl 4-Amino-4-(5-Methyl-1H-Pyrazol-3-yl)Butanoate (CAS No. 2103437-70-1) in Modern Research

In the rapidly evolving field of chemical research, methyl 4-amino-4-(5-methyl-1H-pyrazol-3-yl)butanoate (CAS No. 2103437-70-1) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and ester functional groups, offers a versatile scaffold for applications in medicinal chemistry, agrochemicals, and material science. Its structural features, including the 5-methyl-1H-pyrazole moiety and the amino butanoate backbone, make it a valuable intermediate for synthesizing more complex derivatives.

The growing demand for heterocyclic compounds in drug discovery has placed methyl 4-amino-4-(5-methyl-1H-pyrazol-3-yl)butanoate under the spotlight. Researchers are particularly intrigued by its potential role in designing small-molecule inhibitors targeting enzymes or receptors involved in diseases like cancer and inflammation. Recent studies have highlighted the importance of pyrazole derivatives in modulating biological pathways, and this compound’s ester group further enhances its bioavailability, a critical factor in pharmaceutical development.

Beyond therapeutics, CAS No. 2103437-70-1 is also gaining traction in the field of agrochemical innovation. With the global push toward sustainable farming, scientists are exploring its derivatives as potential plant growth regulators or pest control agents. The compound’s ability to interact with biological systems while maintaining environmental compatibility aligns with the industry’s shift toward green chemistry.

From a synthetic perspective, methyl 4-amino-4-(5-methyl-1H-pyrazol-3-yl)butanoate serves as a building block for multi-step organic synthesis. Its reactive amino and ester groups allow for straightforward modifications, enabling the creation of libraries of analogs for high-throughput screening. This adaptability is particularly valuable in fragment-based drug design, where rapid iteration is essential.

In material science, the compound’s aromatic pyrazole ring contributes to its potential in designing functional polymers or coordination complexes. Researchers are investigating its use in creating metal-organic frameworks (MOFs), which have applications in catalysis, gas storage, and sensing. The integration of 5-methyl-1H-pyrazole into such structures could enhance their thermal stability and selectivity.

As the scientific community continues to explore CAS No. 2103437-70-1, questions about its structure-activity relationships (SAR) and metabolic pathways remain active areas of investigation. Online searches for terms like “pyrazole derivatives in drug discovery” or “amino ester applications” reflect widespread interest in its potential. With advancements in computational chemistry and AI-assisted molecular design, the compound’s utility is likely to expand further.

In conclusion, methyl 4-amino-4-(5-methyl-1H-pyrazol-3-yl)butanoate represents a compelling example of how heterocyclic chemistry drives innovation across multiple disciplines. Its combination of synthetic accessibility and functional diversity positions it as a key player in addressing contemporary challenges in health, agriculture, and technology.